Cas no 38787-68-7 (cis-1-iodo-2-(pentafluoroethyl)cyclohexane)
Technical Introduction:
cis-1-Iodo-2-(pentafluoroethyl)cyclohexane is a fluorinated cyclohexane derivative characterized by its unique structural features, including a pentafluoroethyl group and an iodine substituent in the cis configuration. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for further functionalization, leveraging the reactivity of the C–I bond and the electron-withdrawing properties of the pentafluoroethyl group. Its rigid cyclohexane backbone and fluorinated moiety may enhance stability and influence physicochemical properties, making it suitable for applications in materials science or pharmaceutical research. Careful handling is advised due to the presence of the iodine substituent.
38787-68-7 structure
Product Name:cis-1-iodo-2-(pentafluoroethyl)cyclohexane
CAS No:38787-68-7
MF:C8H10F5I
MW:328.061492443085
CID:923937
PubChem ID:2775177
Update Time:2025-10-17
cis-1-iodo-2-(pentafluoroethyl)cyclohexane Chemical and Physical Properties
Names and Identifiers
-
- cis-1-iodo-2-(pentafluoroethyl)cyclohexane
- (1R,2R)-1-iodo-2-(1,1,2,2,2-pentafluoroethyl)cyclohexane
- cis-1-Jod-2-perfluorethyl-cyclohexan
- C8H10F5I
- AKOS015853638
- 38787-68-7
- CS-0452028
- (1R,2R)-1-iodo-2-(perfluoroethyl)cyclohexane
- DTXSID10379436
-
- Inchi： 1S/C8H10F5I/c9-7(10,8(11,12)13)5-3-1-2-4-6(5)14/h5-6H,1-4H2/t5-,6+/m0/s1
- InChI Key： DSLYPUILDQBYTC-NTSWFWBYSA-N
- SMILES： I[C@@H]1CCCC[C@@H]1C(C(F)(F)F)(F)F
Computed Properties
- Exact Mass: 327.97500
- Monoisotopic Mass: 327.97474g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.78
- Boiling Point: 70/6mm
- Flash Point: 85.5°C
- Refractive Index: 1.4527
- PSA: 0.00000
- LogP: 4.17780
cis-1-iodo-2-(pentafluoroethyl)cyclohexane Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
cis-1-iodo-2-(pentafluoroethyl)cyclohexane Customs Data
- HS CODE：2903890090
- Customs Data：
China Customs Code:
2903890090Overview:
2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
cis-1-iodo-2-(pentafluoroethyl)cyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC7563-100mg |
cis-1-Iodo-2-(pentafluoroethyl)cyclohexane |
38787-68-7 | 97% | 100mg |
£123.00 | 2024-05-23 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-326663-100 mg |
cis-1-Iodo-2-(pentafluoroethyl)cyclohexane, |
38787-68-7 | 100MG |
￥2,121.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-326663-100mg |
cis-1-Iodo-2-(pentafluoroethyl)cyclohexane, |
38787-68-7 | 100mg |
￥2121.00 | 2023-09-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1522695-100mg |
(1R,2R)-1-iodo-2-(perfluoroethyl)cyclohexane |
38787-68-7 | 98% | 100mg |
￥1471.00 | 2024-05-15 |
cis-1-iodo-2-(pentafluoroethyl)cyclohexane Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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